Cas no 38535-07-8 (Dimethyl 2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate)
38535-07-8 structure
Product Name:Dimethyl 2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate
CAS No:38535-07-8
MF:C12H22O6
MW:262.299484729767
CID:2186225
Update Time:2023-08-05
Dimethyl 2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate Chemical and Physical Properties
Names and Identifiers
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- 2-Hydroxy-2-(4-hydroxy-4-methylpentyl)succinic acid dimethyl ester
- Dimethyl 2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate
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- Inchi: 1S/C12H22O6/c1-11(2,15)6-5-7-12(16,10(14)18-4)8-9(13)17-3/h15-16H,5-8H2,1-4H3
- InChI Key: KHBKQGSSJZDPSJ-UHFFFAOYSA-N
- SMILES: OC(C(=O)OC)(CC(=O)OC)CCCC(C)(C)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 299
- XLogP3: 0.1
- Topological Polar Surface Area: 93.1
Dimethyl 2-hydroxy-2-(4-hydroxy-4-methylpentyl)butanedioate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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